Critical Purity vs. Undefined Stereochemical Composition
A direct procurement comparison reveals a critical quality control gap. The target compound, 1-cyclopentyl-2-methylcyclopentane-1-carbaldehyde, is offered by specialty suppliers with a minimum purity specification of 95%, but its stereochemical composition is typically undefined . In contrast, simple analogs like 2-methylcyclopentane-1-carbaldehyde (CAS 17206-62-1) are available in specific enantiomeric forms, such as the (2S)-stereoisomer, enabling precise stereochemical control [1]. This lack of defined stereochemistry for the target compound introduces a quantifiable risk factor in procurement: a 95% purity specification could, in the worst case, include a 1:1 mixture of cis/trans diastereomers, effectively halving the yield of a stereospecific reaction.
| Evidence Dimension | Stereochemical Definition on Commercial Product Specifications |
|---|---|
| Target Compound Data | Min. Purity: 95% (stereochemistry undefined) |
| Comparator Or Baseline | 2-Methylcyclopentane-1-carbaldehyde: Available as enantiopure (2S)-stereoisomer with defined optical purity |
| Quantified Difference | Stereochemical purity: Undefined vs. Defined (single enantiomer). Potential risk of up to 50% diastereomeric contamination in the target compound. |
| Conditions | Commercial vendor certificates of analysis as of 2024-2026 |
Why This Matters
For stereospecific synthesis steps, an undefined stereochemical composition can lead to significant yield reduction and costly purification, making the target compound's procurement riskier without advanced in-house QC compared to its simpler, well-defined analog.
- [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 6992656, (2S)-2-methylcyclopentane-1-carbaldehyde. View Source
